Ethyl 4-(acetoxymethyl)thiazole-2-carboxylate

• Molecular Formula: C9H11NO4S
• Molecular Weight: 229.26 g/mol
• IUPAC Name: ethyl 4-(acetyloxymethyl)-1,3-thiazole-2-carboxylate
• InChI: InChI=1S/C9H11NO4S/c1-3-13-9(12)8-10-7(5-15-8)4-14-6(2)11/h5H,3-4H2,1-2H3
• InChI Key: QDKJAECLHVQFHL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NC(=CS1)COC(=O)C

Description

Ethyl 4-(acetoxymethyl)thiazole-2-carboxylate is a useful research compound. Its molecular formula is C9H11NO4S and its molecular weight is 229.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ethyl 2-amino-2-thioxoacetate (0.5 g, 3.75 mmol) and 3-chloro-2-oxopropyl acetate (0.565 g, 3.75 mmol) were dissolved in toluene (10 mL) and heated in a microwave at 100° C. for 1 h then heated for a further 3 h at 120° C. Cooled to RT, evaporated in vacuo and purified by chromatography on silica with 20% EtOAc/isohexane as eluent to afford the sub-title compound as a pale yellow solid. Yield: 0.7 g